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Abstract
3,4-Dimethoxyphenethylamine (DMPEA), a phenethylamine derivative structurally analogous to the neurotransmitter dopamine and the classic psyc

Introduction
3,4-Dimethoxyphenethylamine (DMPEA), also known as homoveratrylamine, is an organic compound belonging to the phenethylamine class. Its st

This structural similarity to known psychoactive compounds has prompted investigations into its potential effects on the central nervous system. Histo
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// Node Definitions

Dopamine [label="Dopamine\n(3,4-Dihydroxyphenethylamine)", fillcolor="#F1F3F4", fontcolor="#202124"];

DMPEA [label="DMPEA\n(3,4-Dimethoxyphenethylamine)", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="2,0!"];

Mescaline [label="Mescaline\n(3,4,5-Trimethoxyphenethylamine)", fillcolor="#34A853", fontcolor="#FFFFFF", pos=

// Edges with labels

Dopamine -- DMPEA [label=" O-Methylation ", len=2.0];

DMPEA -- Mescaline [label=" Add 5-Methoxy ", len=2.0];

}

Caption: Conceptual overview of DMPEA's weak pharmacological actions.

Quantitative Pharmacological Data

Quantitative data on the binding affinity and functional potency of DMPEA are scarce, reflecting its overall l
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Target

Serotonin Receptors

5-HT1A Receptor

5-HT2A Receptor

Monoamine Oxidase

MAO-A

MAO-B

Trace Amine Receptor

Note: Data for 3,4-DMA and 4-MPEA are included for context as specific values for DMPEA are not well-documente

Experimental Protocols

Radioligand Receptor Binding Assay (General Protocol)

Radioligand binding assays are utilized to determine the affinity (Ki) of a test compound for a specific recep

Receptor Preparation: Membranes from cells stably expressing the receptor of interest (e.g., h5-HT2A) or fro

Assay Incubation: The assay is performed in a 96-well plate. To each well, the following are added: receptor

Equilibration: The plate is incubated (e.g., 60 minutes at 30°C) to allow the binding to reach equilibrium.[

Separation: Receptor-bound radioligand is separated from the unbound radioligand via rapid vacuum filtration
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Quantification: The radioactivity retained on the filters is measured using a scintillation counter.[1]

Data Analysis: Non-specific binding is subtracted, and competition curves are generated. The IC50 (concentra

Rodent Head-Twitch Response (HTR) Assay

The HTR assay is a behavioral paradigm used to assess the in-vivo 5-HT2A receptor agonist activity of a compou
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Caption: Standard experimental workflow for the rodent Head-Twitch Response assay.

Animals: Male C57BL/6J mice are commonly used for this assay.[8] Animals are habituated to the testing room 

Compound Administration: The test compound (DMPEA) or vehicle (e.g., saline) is administered, typically via 

Observation: Immediately after injection, the mouse is placed in a transparent observation chamber (e.g., a 

Scoring: The number of head twitches is counted over a set period (e.g., 30-60 minutes). Scoring can be done

Data Analysis: The total number of head twitches for each dose group is compared to the vehicle control grou

Conclusion

Based on a comprehensive review of the available evidence, 3,4-Dimethoxyphenethylamine (DMPEA) is not conside
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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